1-[4-Fluoro-2-(2-morpholine-4-ylethoxy)phenyl]ethanone

• Molecular Formula: C14H18FNO3
• Molecular Weight: 267.30 g/mol
• IUPAC Name: 1-[4-fluoro-2-(2-morpholin-4-ylethoxy)phenyl]ethanone
• InChI: InChI=1S/C14H18FNO3/c1-11(17)13-3-2-12(15)10-14(13)19-9-6-16-4-7-18-8-5-16/h2-3,10H,4-9H2,1H3
• InChI Key: HOGDUFKVXQIBNL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)F)OCCN2CCOCC2

Description

1-[4-Fluoro-2-(2-morpholine-4-ylethoxy)phenyl]ethanone is a useful research compound. Its molecular formula is C14H18FNO3 and its molecular weight is 267.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.5 g (3.24 mmol) 4-fluoro-2-hydroxyacetophenone, 720 mg (3.87 mmol) N-(2-chloroethyl)morpholine hydrochloride, 900 mg K2CO3 and a catalytic amount of NaI in 20 ml acetone were heated for 20 hours at reflux. The mixture was concentrated, was dissolved in dichloromethane, was washed with water and saturated NaCl solution, was dried and was concentrated once again. Chromatography of the crude product on silica gel (dichloromethane/methanol 0-4%) yielded 730 mg of a clear, colorless oil; ESI-MS [M+H+]=268.15.